Cas no 179686-45-4 (tert-butyl N-(2-oxoazepan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-oxoazepan-3-yl)carbamate
• CAS No: 179686-45-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD02183574
• CID: 113246
• PubChem ID: 2756762
• Update Time: 2025-08-04

tert-butyl N-(2-oxoazepan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(hexahydro-2-oxo-1H-azepin-3-yl)-, 1,1-dimethylethyl ester
• (+/-)-N-A-BOC-AMINO-EPSILON-CAPROLACTAM
• (+/-)-N-Alpha-Boc-Amino-Epsilon-Caprolactam
• 3-N-Boc-Amino-epsilon-caprolactam
• Carbamic acid
• (+/-)-N-?-Boc-Amino-epsilon-caprolactam
• 3-N-Boc-amino-2-azepanone
• n-2-boc-aminocaprolactam
• tert-butyl 2-oxoazepan-3-ylcarbaMate
• (+/-)-N--Boc-Amino-epsilon-caprolactam
• R-N-ALPHA-BOC-AMINO-EPSILON-CAPROLACTAM
• tert-butyl N-(2-oxoazepan-3-yl)carbamate
• (RS)-N-BOC-ALPHA-AMINO-EPSILON-CAPROLACTAME
• (+/-)-N-Alpha-Boc-AMino-Epsilon-CaprolaCLaM
• tert-butyl (2-oxoazepan-3-yl)carbamate;3-N-Boc-Amino-epsilon-caprolactam
• MFCD02183574
• FT-0687402
• AC-30506
• SCHEMBL2329779
• FT-0772563
• EN300-65621
• MFCD00798169
• CS-0112893
• AKOS012110318
• DTXSID90373518
• 179686-45-4
• AM803389
• A3984
• AS-38490
• SY258097
• (2-Oxo-azepan-3-yl)-carbamic acid tert-butyl ester
• (S)-3-(Boc-amino)azepan-2-one
• AB89519
• SY045454
• Z1021287250
• 3-(Boc-amino)-2-azepanone
• J-524458
• J-502537
• n-alpha-boc-amino-epsilon-caprolactam
• AB88829
• tert-butyl (2-oxoazepan-3-yl)carbamate
• DA-09081
• tert-butyl (S)-(2-oxoazepan-3-yl)carbamate
• tert-butyl (R)-(2-oxoazepan-3-yl)carbamate

• MDL： MFCD02183574
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-8-6-4-5-7-12-9(8)14/h8H,4-7H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key： AQKNKAUJTJFUMG-UHFFFAOYSA-N
• SMILES： O(C(NC1C(NCCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14700
• Monoisotopic Mass: 228.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.09
• Boiling Point: 417.7°C at 760 mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.488
• PSA: 74.41000
• LogP: 1.66010

tert-butyl N-(2-oxoazepan-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD40371)

Additional information on tert-butyl N-(2-oxoazepan-3-yl)carbamate

Introduction to Tert-butyl N-(2-oxoazepan-3-yl)carbamate (CAS No. 179686-45-4)

Tert-butyl N-(2-oxoazepan-3-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 179686-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural framework of tert-butyl N-(2-oxoazepan-3-yl)carbamate incorporates a tert-butyl group and an azepanone moiety, features that contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a common substituent in organic synthesis, known for its steric bulk and stability, which can influence the reactivity and selectivity of a molecule. In contrast, the 2-oxoazepan-3-yl moiety introduces a cyclic structure with a ketone functionality, making it a valuable scaffold for designing compounds with specific interactions with biological targets. The combination of these structural elements suggests that tert-butyl N-(2-oxoazepan-3-yl)carbamate may exhibit properties that are advantageous for further derivatization and application in drug development.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacophores due to their prevalence in natural products and synthetic drugs. Azepanone derivatives, in particular, have been studied for their potential as intermediates in the synthesis of small-molecule inhibitors targeting various therapeutic areas. The carbamate functional group further enhances the appeal of this class of compounds, as it can serve as a leaving group in nucleophilic substitution reactions or participate in other chemical transformations that are relevant to medicinal chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery campaigns. Compounds like tert-butyl N-(2-oxoazepan-3-yl)carbamate provide a rich starting point for generating libraries of molecules that can be screened for biological activity. The tert-butyl carbamate moiety, in particular, has been utilized in the development of protease inhibitors and other enzyme-targeted therapeutics. The azepanone ring system offers additional opportunities for modulating physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design.

The synthesis of tert-butyl N-(2-oxoazepan-3-yl)carbamate involves multi-step organic reactions that typically begin with the preparation of the azepanone core. This can be achieved through cyclization reactions or by functionalizing pre-formed azepane derivatives. The introduction of the carbamate group is often accomplished via reaction with isocyanates or carbamic acid derivatives, followed by protection with a tert-butyl group to enhance stability during further synthetic manipulations. The precise control over reaction conditions is essential to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of tert-butyl N-(2-oxoazepan-3-yl)carbamate is its potential as a building block for more complex pharmacological entities. Researchers have leveraged similar scaffolds to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The tert-butyl group provides a handle for further derivatization through methods such as hydrolysis or reduction, allowing chemists to explore different functional groups without compromising the core structure. This flexibility makes it an attractive candidate for structure-based drug design initiatives.

The role of computational chemistry and molecular modeling has become increasingly prominent in modern drug discovery workflows. These tools enable researchers to predict the binding modes and affinity of tert-butyl N-(2-oxoazepan-3-yl)carbamate towards biological targets, thereby guiding experimental efforts more efficiently. By integrating experimental data with computational insights, scientists can optimize the properties of this compound and its derivatives to improve their therapeutic potential.

In addition to its synthetic utility, tert-butyl N-(2-oxoazepan-3-yl)carbamate has been investigated for its potential role in probing biological pathways. For instance, derivatives of this compound have been used as probes to study enzyme mechanisms or as tools to modulate signaling pathways relevant to disease states. Such applications underscore the importance of developing versatile intermediates like this one for advancing our understanding of biological processes at the molecular level.

The future prospects for tert-butyl N-(2-oxoazepan-3-yl)carbamate are promising, given its structural features and reported biological activities. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this one will play an integral role in generating novel molecular entities with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing this potential fully.